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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of

manganese bromide (MnBr₂), an inorganic compound with significant applications in chemical

synthesis, materials science, and electronics. This guide is intended for a technical audience

and focuses on presenting quantitative data, experimental methodologies, and structural

relationships.

Introduction
Manganese(II) bromide is an inorganic salt that exists in several forms, most notably as an

anhydrous compound and various hydrates.[1][2] Its paramagnetic nature and role as a

precursor for manganese-based catalysts and magnetic materials make a thorough

understanding of its physical properties essential for research and development.[3][4] This

guide summarizes key physical data for anhydrous and hydrated forms of manganese(II)

bromide.

Physical and Chemical Properties
Manganese bromide is typically a pink or rose-colored crystalline solid.[5][6] The anhydrous

form is particularly hygroscopic, readily absorbing moisture from the air.[1][7] It is highly soluble

in water and soluble in other polar solvents.[8][9]
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The physical properties of anhydrous manganese(II) bromide (MnBr₂) are summarized in the

table below.

Property Value References

Chemical Formula MnBr₂ [10][11]

Molecular Weight 214.75 g/mol [10][12]

Appearance
Pale-pink to rose-colored

crystalline powder/chunks
[3][5][10]

Melting Point 698 °C (1288 °F; 971 K) [2][10]

Boiling Point 1027 °C (1881 °F; 1300 K) [2][10]

Density 4.385 g/cm³ at 25 °C [8][10]

Solubility in Water 146 g/100 mL at 20 °C [2][13]

Crystal Structure
Trigonal, Cadmium Iodide

(CdI₂) type
[5][6][14]

Space Group P-3m1 [2][14]

Magnetic Susceptibility (χ) +13,900 x 10⁻⁶ cm³/mol [2][13]

Quantitative Data for Hydrated Manganese(II) Bromide
Manganese(II) bromide forms several stable hydrates, most commonly the tetrahydrate. The

properties of these hydrated forms differ significantly from the anhydrous salt.
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Property
Manganese(II) Bromide
Tetrahydrate

References

Chemical Formula MnBr₂·4H₂O [1][15]

Molecular Weight 286.81 g/mol [15][16]

Appearance
Pale pink to light red crystalline

solid
[1]

Melting Point 64 °C (decomposes) [2][16]

Solubility in Water
Highly soluble; increases with

temperature
[1]

Other known hydrates include the dihydrate (MnBr₂·2H₂O) and the hexahydrate (MnBr₂·6H₂O).

[1][17]

Caption: Relationship between anhydrous and hydrated forms of manganese bromide.

Crystal Structure
The crystal structure of anhydrous MnBr₂ is of the cadmium iodide (CdI₂) type, which consists

of a layered arrangement.[6] Within this structure, Mn²⁺ cations are octahedrally coordinated by

six Br⁻ anions. These octahedra share edges to form two-dimensional sheets that are stacked

with van der Waals forces between the layers.[6] The dihydrate, MnBr₂·2H₂O, features

polymeric chains of metal and bromine atoms, with water molecules occupying the remaining

octahedral positions and providing hydrogen bonds to link adjacent chains.[17]
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Simplified Crystal Structure Representation

Anhydrous MnBr₂ (Layered Structure) MnBr₂·2H₂O (Polymeric Chain)

[Br⁻] --- [Mn²⁺] --- [Br⁻]

Van der Waals Gap

[Br⁻] --- [Mn²⁺] --- [Br⁻]

...-Br-Mn(H₂O)₂-Br-...

Hydrogen Bonds

...-Br-Mn(H₂O)₂-Br-...

Click to download full resolution via product page

Caption: Conceptual diagram of anhydrous vs. dihydrate crystal structures.

Experimental Protocols
The determination of the physical properties of manganese bromide involves several standard

analytical techniques. Given the hygroscopic nature of the anhydrous form, special handling,

such as the use of a glovebox or desiccator, is required for accurate measurements.[7][18]

Melting and Boiling Point Determination
The melting point of a solid is determined by heating a small, powdered sample in a capillary

tube and observing the temperature range from the first appearance of liquid to complete

liquefaction.[19][20]

Sample Preparation: A small amount of finely powdered, dry manganese bromide is packed

into a glass capillary tube to a height of 2-3 mm.[15] For hygroscopic samples, this should be

done in a dry atmosphere.[18]

Apparatus: A calibrated melting point apparatus (e.g., Mel-Temp or Thiele tube) is used.[19]
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Measurement: The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) near the

expected melting point.[19]

Data Recording: The temperature at which the first droplet of liquid appears and the

temperature at which the sample becomes completely liquid are recorded as the melting

range.[15]

Boiling point determination for high-melting inorganic salts like MnBr₂ is less common in

standard labs and is typically performed using specialized high-temperature equipment. A

common method for liquids is distillation, where the temperature of the vapor in equilibrium with

the boiling liquid is measured.[13][21]

Solubility Determination
The solubility of manganese bromide in a solvent like water can be determined by measuring

the amount of solute required to form a saturated solution at a specific temperature.[11][12]

Solution Preparation: A known mass of manganese bromide is added incrementally to a

known volume of distilled water in a thermostatically controlled vessel.[11]

Equilibration: The mixture is stirred continuously at a constant temperature until the solution

is saturated (i.e., no more salt dissolves).[8]

Analysis: A sample of the supernatant liquid is carefully removed, weighed, and then

evaporated to dryness. The mass of the remaining solid residue is measured.

Calculation: The solubility is calculated as the mass of dissolved solute per a given mass or

volume of the solvent (e.g., g/100 mL).[12] This process is repeated at various temperatures

to construct a solubility curve.[8]

Density Determination
The density of a crystalline solid can be determined by measuring the volume of a known mass

of the substance. The displacement method (Archimedes' principle) is commonly used.[10][22]

Mass Measurement: A known mass of manganese bromide crystals is accurately weighed

using an analytical balance.[22]
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Volume Measurement: A graduated cylinder is filled with a non-reactive liquid in which MnBr₂

is insoluble (e.g., an inert hydrocarbon). The initial volume is recorded.

Displacement: The weighed solid is carefully added to the liquid, and the new volume is

recorded. The difference between the final and initial volumes gives the volume of the solid.

[22]

Calculation: Density is calculated by dividing the mass of the solid by its measured volume.

[10]

Crystal Structure Determination (Single-Crystal X-ray
Diffraction)
Single-crystal X-ray diffraction is the definitive method for determining the precise three-

dimensional arrangement of atoms in a crystal.[23][24]
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Workflow for Single-Crystal X-ray Diffraction

Grow High-Quality
Single Crystal

Mount Crystal on
Goniometer Head
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Caption: A generalized workflow for crystal structure determination via XRD.
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Crystal Growth: A high-quality single crystal of manganese bromide is grown from a

solution.[24]

Mounting: The crystal is mounted on a goniometer head in the diffractometer.[23]

Data Collection: The crystal is irradiated with a monochromatic X-ray beam while being

rotated. The diffracted X-rays are detected, and their intensities and positions are recorded.

[23][25]

Structure Solution and Refinement: The diffraction data is used to calculate an electron

density map of the unit cell, from which the atomic positions are determined. This initial

model is then refined to best fit the experimental data.[1]

Magnetic Susceptibility Measurement
The magnetic susceptibility, which indicates how a material responds to an applied magnetic

field, is a key property of paramagnetic substances like MnBr₂.[4] Methods like the Guoy

balance or Evans balance are commonly used.[9][14][26]

Sample Preparation: A known mass of the powdered sample is packed into a sample tube.

Measurement (Evans Balance): The sample tube is suspended between the poles of a

permanent magnet on a balance.[14] The interaction of the paramagnetic sample with the

magnetic field creates a force.

Detection: This force causes a slight deflection of the balance beam. A current is passed

through a coil to restore the beam to its original position.[14]

Calculation: The current required for this restoration is proportional to the magnetic

susceptibility of the sample, from which the molar magnetic susceptibility (χ) can be

calculated.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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